Cas no 861211-30-5 (N'-{5-4-(Diethylamino)benzoyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide)

• Product Name: N'-{5-4-(Diethylamino)benzoyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide
• CAS No: 861211-30-5
• CID: 4661719
• Update Time: 2025-10-19

N'-{5-4-(Diethylamino)benzoyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide Chemical and Physical Properties

Names and Identifiers

• N'-{5-4-(Diethylamino)benzoyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide

Additional information on N'-{5-4-(Diethylamino)benzoyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide

Comprehensive Overview of N'-{5-4-(Diethylamino)benzoyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide (CAS No. 861211-30-5)

The compound N'-{5-4-(Diethylamino)benzoyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide (CAS No. 861211-30-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a thiazole ring and a diethylamino substituent, make it a valuable intermediate for synthesizing advanced materials and bioactive compounds. Researchers are increasingly exploring its potential applications in photodynamic therapy, fluorescent probes, and organic electronics, aligning with current trends in sustainable and high-performance materials.

One of the key reasons for the growing interest in CAS No. 861211-30-5 is its role in the development of small-molecule inhibitors and sensor technologies. The compound's ability to interact with biological targets and its optical properties have made it a subject of study in cancer research and diagnostic imaging. Recent publications highlight its utility in designing targeted therapies, a hot topic in precision medicine. Additionally, its electron-donating and electron-accepting capabilities are being investigated for use in organic photovoltaics, a field that is rapidly evolving due to the demand for renewable energy solutions.

From a synthetic perspective, N'-{5-4-(Diethylamino)benzoyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide exemplifies the convergence of heterocyclic chemistry and molecular design. Its thiazole core is a common motif in pharmaceuticals, contributing to its relevance in drug discovery. The compound's solubility and stability under various conditions are also critical factors for industrial applications, particularly in formulation development and nanotechnology. These attributes address common queries from researchers seeking stable intermediates for complex syntheses.

In the context of green chemistry, CAS No. 861211-30-5 has been evaluated for its environmental impact and potential as a biocompatible material. With increasing regulatory focus on sustainable synthesis, this compound's low toxicity profile and biodegradability are advantageous. This aligns with the broader scientific community's emphasis on eco-friendly alternatives, a frequently searched topic in academic and industrial circles. Furthermore, its applications in bioimaging and theragnostic agents resonate with the rising demand for multifunctional compounds in healthcare.

Looking ahead, the versatility of N'-{5-4-(Diethylamino)benzoyl-1,3-thiazol-2-yl}-N,N-dimethyliminoformamide positions it as a promising candidate for interdisciplinary research. Whether in material science, pharmaceuticals, or environmental applications, its unique properties continue to inspire innovation. As scientists explore its full potential, this compound is likely to remain a focal point in discussions about next-generation technologies and sustainable development.